Cas no 2380-78-1 (Homovanillyl alcohol)

Homovanillyl alcohol structure

Homovanillyl alcohol structure

Product Name:Homovanillyl alcohol

CAS No:2380-78-1

MF:C₉H₁₂O₃

MW:168.189783096313

MDL:MFCD00002903

CID:42852

PubChem ID:16928

Update Time:2025-04-18

Homovanillyl alcohol Chemical and Physical Properties

Names and Identifiers

- Homovanillyl alcohol
- 4-Hydroxy-3-methoxyphenethanol
- 4-Hydroxy-3-methoxyphenethyl alcohol
- Vanillylmethanol
- 4-(2-hydroxyethyl)-2-methoxyphenol
- Benzeneethanol,4-hydroxy-3-methoxy-
- Vanillyl Methyl Ketone-d5
- 3-methoxy-4-hydroxyphenethyl alcohol
- 3-METHOXY-4-HYDROXYPHENYLETHANOL
- 4-Hydroxy-3-methoxyphenylethyl alcohol
- Homovanillic alcohol
- MOPET
- 4-(2-Hydroxyethyl)guaiacol
- AKOS003382015
- (4-Hydroxy-3-methoxyphenyl)ethanol
- Homovanilline alcohol
- InChI=1/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
- 4-Hydroxy-3-methoxybenzeneethanol
- CHEMBL3747068
- NS00027490
- 4-Hydroxy-3-methoxy-Benzeneethanol
- BCP30361
- XHUBSJRBOQIZNI-UHFFFAOYSA-
- FS-3438
- UNII-9A7EE8MS6A
- MFCD00002903
- EN300-1250800
- 4-Hydroxy-3-methoxyphenethanol pound>>4-(2-Hydroxyethyl)-2-methoxyphenol
- CCG-356420
- 4-(2-hydroxyethyl)-2-methoxy-phenol
- 4-(2-Hydroxyethyl)-2-methoxyphenol #
- 2-(4-Guaiacyl)-ethanol
- Homovanillin alcohol
- Benzeneethanol, 4-hydroxy-3-methoxy-
- SCHEMBL43681
- CHEBI:173769
- HY-N7513
- EINECS 219-175-1
- CS-0131118
- D95086
- Q5891855
- VTL
- 2-(4-Hydroxy-3-methoxyphenyl)-ethanol
- A816914
- 9A7EE8MS6A
- Guaiacyl ethanol
- DTXSID40178494
- 2380-78-1
- Homovanillyl alcohol, 99%
- FT-0634232
- J-015221
- DB-046251
- MDL： MFCD00002903
- Inchi： 1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
- InChI Key： XHUBSJRBOQIZNI-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CCO)O

Computed Properties

Exact Mass: 168.07900
Monoisotopic Mass: 168.078644241 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 168.19
Topological Polar Surface Area: 49.7Å²
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing

Experimental Properties

Color/Form: Oil
Density: 1.2±0.1 g/cm3
Melting Point: 40-42 °C (lit.)
Boiling Point: 316.00to317.00°C.@760.00mmHg(est)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Solubility: 8.053e+004 mg/L @ 25 °C (est)
PSA: 49.69000
LogP: 0.93560
Solubility: Not determined
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Homovanillyl alcohol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38
Storage Condition：Store at 4 ℃, better at -4 ℃

Homovanillyl alcohol Customs Data

HS CODE：2909499000
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Homovanillyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	093608-1g	4-Hydroxy-3-methoxyphenethanol	2380-78-1	95%	1g	£52.00	2021-06-30
Alichem	A019150193-5g	Homovanillyl Alcohol	2380-78-1	95%	5g	$403.76	2023-09-02
Alichem	A019150193-10g	Homovanillyl Alcohol	2380-78-1	95%	10g	$530.25	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KJ463-1g	Homovanillyl alcohol	2380-78-1	95+%	1g	847.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KJ463-200mg	Homovanillyl alcohol	2380-78-1	95+%	200mg	265.0CNY	2021-08-04
TRC	V097630-100mg	Vanillylmethanol	2380-78-1		100mg	$ 63.00	2023-09-05
TRC	V097630-250mg	Vanillylmethanol	2380-78-1		250mg	$ 109.00	2023-09-05
TRC	V097630-500mg	Vanillylmethanol	2380-78-1		500mg	$ 173.00	2023-09-05
TRC	V097630-1g	Vanillylmethanol	2380-78-1		1g	$300.00	2023-05-17
TRC	V097630-2.5g	Vanillylmethanol	2380-78-1		2.5g	$594.00	2023-05-17

Homovanillyl alcohol Production Method

Production Method 1

8068-05-1

8068-05-1

2380-78-1

2380-78-1

93-51-6

93-51-6

831-00-5

831-00-5

90-05-1

90-05-1

61292-90-8

61292-90-8

60563-13-5

60563-13-5

617-05-0

617-05-0

6766-82-1

6766-82-1

2785-87-7

2785-87-7

2785-89-9

2785-89-9

5597-50-2

5597-50-2

123-07-9

123-07-9

645-56-7

645-56-7

91-10-1

91-10-1

6627-88-9

6627-88-9

14059-92-8

14059-92-8

Reaction Conditions

1.1 Catalysts: Ruthenium , Carbon Solvents: Ethanol ; 100 °C

Reference

Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst

Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

Production Method 2

8068-05-1

8068-05-1

2380-78-1

2380-78-1

93-51-6

93-51-6

97-54-1

97-54-1

90-05-1

90-05-1

2785-89-9

2785-89-9

97-53-0

97-53-0

306-08-1

306-08-1

Reaction Conditions

1.1 Catalysts: Silica Solvents: Ethanol ; 4 h, 290 °C

Reference

Catalytic depolymerization of Kraft lignin to high yield alkylated-phenols over CoMo/SBA-15 catalyst in supercritical ethanol

Rana, Masud; et al, RSC Advances, 2023, 13(43), 30022-30039

Homovanillyl alcohol Raw materials

Sulfate Lignin

Homovanillyl alcohol Preparation Products

Homovanillyl alcohol Related Literature

1. A selective de-O-methylation of guaiacyl lignans to corresponding catechol derivatives by 2-iodoxybenzoic acid (IBX). The role of the catechol moiety on the toxicity of lignans

Roberta Bernini,Maurizio Barontini,Pasquale Mosesso,Gaetano Pepe,Stefan M. Willf?r,Rainer E. Sj?holm,Patrik C. Eklund,Raffaele Saladino Org. Biomol. Chem. 2009 7 2367
2. Oxidative cleavage of 1-aryl-isochroman derivatives using the Trametes villosa laccase/1-hydroxybenzotriazole system

Roberta Bernini,Fernanda Crisante,Francesca D’Acunzo,Patrizia Gentili,Emanuele Ussia New J. Chem. 2016 40 3314
3. Laccase–natural mediator systems for “green” synthesis of phenolic monomers from alkali lignin

Bin Yao,Praveen Kolla,Ranjit Koodali,Selvaratn Balaranjan,Sunav Shrestha,Alevtina Smirnova Sustainable Energy Fuels 2017 1 1573
4. In vivo formed metabolites of polyphenols and their biological efficacy

Gabriele Serreli,Monica Deiana Food Funct. 2019 10 6999
5. Protective effect of olive oil polyphenol phase II sulfate conjugates on erythrocyte oxidative-induced hemolysis

Sara Fernandes,Catarina Ribeiro,Fátima Paiva-Martins,Cristina Catarino,Alice Santos-Silva Food Funct. 2020 11 8670

Related Categories

2380-78-1 (Homovanillyl alcohol) Related Products

Recommended suppliers

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.